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Compound of Interest

Compound Name: Z-Gly-Ala-Gln-AMC

CAS No.: 201928-35-0

Cat. No.: B1474273 Get Quote

Executive Summary & Core Directive
Z-Gly-Ala-Gln-AMC is a fluorogenic peptide substrate primarily used to assay

Transglutaminase (TGase) activity. While the intact peptide exhibits low toxicity, its cleavage

product—7-Amino-4-methylcoumarin (AMC)—is a known irritant with specific environmental

release constraints. Furthermore, the organic solvents required for its solubilization (DMSO or

DMF) significantly alter its waste classification.

Immediate Action Required:

NEVER dispose of concentrated stock solutions down the drain.

SEGREGATE waste based on the solvent carrier (Organic vs. Aqueous) and biological

contamination.

TREAT any waste containing cell lysates or microbial cultures as Biohazardous Chemical

Waste.

Chemical Hazard Profile & Logic
To understand the disposal protocol, we must deconstruct the molecule into its functional

components. The disposal strategy is dictated by the Fluorophore (AMC) and the Solvent.
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Component Function
Hazard Class
(GHS/RCRA)

Disposal Criticality

Z-Group

(Carbobenzoxy)
N-terminal Protection Low Hazard

Low. Combustible

solid.

Gly-Ala-Gln Peptide Sequence Low Hazard
Low. Biologically

benign.

AMC (7-Amino-4-

methylcoumarin)
Fluorophore

Irritant (H315, H319,

H335). Potential

aquatic toxicity.

HIGH. Must be

captured in chemical

waste.

DMSO (Solvent) Solubilizer
Combustible Liquid

(Class 4). Penetrant.

HIGH. Carrier solvent

drives waste

classification.

DMF (Alt. Solvent) Solubilizer
Reproductive Toxin

(H360). Flammable.

CRITICAL. Requires

strict segregation from

oxidizers.

Scientist's Note: DMSO is not P- or U-listed under US RCRA regulations, but it is a powerful

penetrant. If Z-Gly-Ala-Gln-AMC is dissolved in DMSO, the solvent can carry the fluorophore

through intact skin. Handle all liquid waste with nitrile gloves.

Disposal Decision Matrix (Workflow)
The following logic flow ensures compliance with standard EHS (Environmental Health &

Safety) regulations.
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Waste Generation: Z-Gly-Ala-Gln-AMC

Physical State?

Solid / Powder

Powder/Spill Debris

Liquid Solution

Stock/Assay Buffer

Is it Expired/Unused? Biological Contamination?
(e.g., Cell Lysate, Bacteria)

Solid Chemical Waste
(Tag: Toxic/Irritant)

Yes

Solvent Base?

No (Pure Chemical)

Biohazardous Chemical Waste
(Incineration)

Yes (Cells/Enzymes)

Organic Solvent Waste
(Halogen-Free)

>10% DMSO/DMF

Aqueous Chemical Waste
(Trace Organics)

<10% Organic (Buffer)

Click to download full resolution via product page

Figure 1: Decision tree for segregating Z-Gly-Ala-Gln-AMC waste streams based on physical

state and biological contamination.

Detailed Disposal Protocols
Protocol A: Solid Waste (Unused Powder or Spill Debris)
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Applicability: Expired lyophilized powder or contaminated weighing boats/gloves.

Containment: Place the vial or debris into a clear, sealable polyethylene bag (secondary

containment).

Labeling: Attach a hazardous waste tag.

Chemical Name: "Z-Gly-Ala-Gln-AMC Solid Waste".

Hazards: Irritant (Xi).

Disposal: Deposit in the Solid Chemical Waste drum.

Note: Do not discard in regular trash. While the peptide is benign, the AMC moiety

prevents municipal landfill disposal.

Protocol B: Liquid Stock Solutions (High Concentration)
Applicability: Stock solutions (typically 10–100 mM) dissolved in 100% DMSO or DMF.

Segregation: Do not mix with aqueous acids or bases.

Container: Use a High-Density Polyethylene (HDPE) or glass bottle.

Labeling:

Chemical Name: "DMSO Waste with Trace Peptide Substrate".

Constituents: ~99% Dimethyl Sulfoxide, <1% Z-Gly-Ala-Gln-AMC.

Hazards: Combustible Liquid.

Disposal: Deposit in the Non-Halogenated Organic Solvent waste stream.

Protocol C: Assay Waste (Aqueous/Biological)
Applicability: 96-well plates or reaction tubes containing diluted substrate (µM range) and

biological samples (Transglutaminase, cell lysates).
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Deactivation (If Biological):

Add bleach (sodium hypochlorite) to a final concentration of 10% and let sit for 20 minutes

to inactivate biological agents (e.g., Streptomyces cultures).

Caveat: Bleach may react with high concentrations of amines, but at assay levels (µM),

this is negligible.

Collection:

If Bleached: Collect in Aqueous Waste (Basic/Oxidizer) container.

If Non-Biological (Pure Enzyme): Collect in Aqueous Chemical Waste.

Prohibition: Do NOT pour down the sink. Even dilute fluorophores can accumulate in water

tables and interfere with environmental fluorescence monitoring.

Spill Management (Decontamination)
If Z-Gly-Ala-Gln-AMC powder or stock solution is spilled on the benchtop:

PPE: Wear nitrile gloves, lab coat, and safety glasses.

Visual Detection: Use a handheld UV lamp (365 nm). The AMC moiety will fluoresce

blue/cyan, making it easy to identify the spread of contamination.

Solubilization:

The peptide is hydrophobic. Do not use water alone.

Soak a paper towel in 70% Ethanol or Isopropanol to wipe the area.

Verification: Re-scan with the UV lamp to ensure no fluorescent residue remains.

Disposal: Place used paper towels in Solid Chemical Waste.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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